Cas no 2360867-37-2 ((Z)-Cyclodec-6-ene-1,5-dione)

• Product Name: (Z)-Cyclodec-6-ene-1,5-dione
• CAS No: 2360867-37-2
• MF: C₁₀H₁₄O₂
• MW: 166.216963291168
• CID: 5729615
• Update Time: 2025-10-22

(Z)-Cyclodec-6-ene-1,5-dione Chemical and Physical Properties

Names and Identifiers

• (Z)-Cyclodec-6-ene-1,5-dione
• 6-Cyclodecene-1,5-dione, (6Z)-

• Inchi： 1S/C10H14O2/c11-9-5-2-1-3-6-10(12)8-4-7-9/h2,5H,1,3-4,6-8H2/b5-2-
• InChI Key： HKXXKXGMZIBJQW-DJWKRKHSSA-N
• SMILES： C1(=O)CCCC=CC(=O)CCC1 |c:5|

Experimental Properties

• Density: 1.015±0.06 g/cm3(Predicted)
• Boiling Point: 307.9±41.0 °C(Predicted)

Additional information on (Z)-Cyclodec-6-ene-1,5-dione

Chemical Profile of (Z)-Cyclodec-6-ene-1,5-dione (CAS No: 2360867-37-2)

(Z)-Cyclodec-6-ene-1,5-dione, identified by the Chemical Abstracts Service registry number 2360867-37-2, is a significant compound in the realm of organic chemistry and pharmaceutical research. This bicyclic diketone exhibits a unique structural framework that has garnered attention for its potential applications in synthetic chemistry, material science, and as a precursor in the development of bioactive molecules. The compound’s stereochemistry, specifically the (Z) configuration around the double bond, contributes to its distinct reactivity and interaction profiles, making it a subject of interest for researchers exploring novel chemical pathways.

The molecular structure of (Z)-Cyclodec-6-ene-1,5-dione consists of a cyclodecane ring substituted with two ketone groups at the 1 and 5 positions, with the double bond between carbons 6 and 7 adopting a trans configuration. This arrangement imparts a rigid framework while allowing for selective functionalization at various sites. The compound’s stability under standard conditions and its ability to undergo diverse transformations make it a valuable intermediate in organic synthesis. Its utility extends to the preparation of more complex molecules, including those with pharmaceutical relevance.

In recent years, there has been growing interest in (Z)-Cyclodec-6-ene-1,5-dione due to its role in developing novel therapeutic agents. Researchers have explored its derivatives as potential inhibitors of various biological targets, including enzymes and receptors involved in metabolic disorders and inflammatory diseases. The compound’s ability to act as a scaffold for drug design has been particularly noted in the synthesis of molecules that mimic natural bioactive compounds. This has led to several studies investigating its pharmacological properties and potential therapeutic applications.

One of the most compelling aspects of (Z)-Cyclodec-6-ene-1,5-dione is its versatility in synthetic chemistry. The presence of both ketone functionalities and a double bond provides multiple sites for chemical modification, enabling the creation of a wide range of derivatives. These derivatives can be tailored to exhibit specific biological activities by introducing functional groups such as hydroxyls, amines, or carboxylic acids. Such modifications have been explored in the context of developing new antibiotics, anti-inflammatory agents, and even materials with enhanced mechanical or optical properties.

The stereochemistry of (Z)-Cyclodec-6-ene-1,5-dione plays a crucial role in determining its reactivity and interactions with biological systems. The trans configuration of the double bond influences how the molecule interacts with enzymes and receptors, which is critical for drug design. Studies have shown that subtle changes in stereochemistry can significantly alter biological activity, making it essential to carefully consider structural features when designing new drugs. This has prompted researchers to develop methods for synthesizing enantiomerically pure forms of (Z)-Cyclodec-6-ene-1,5-dione and its derivatives to optimize their pharmacological profiles.

Advances in computational chemistry have further enhanced the understanding of (Z)-Cyclodec-6-ene-1,5-dione’s properties. Molecular modeling techniques allow researchers to predict how the compound will behave in different environments and how it might interact with biological targets. These predictions are invaluable for guiding experimental efforts and reducing the time required to develop new drugs. Additionally, computational methods have been used to identify new synthetic pathways for producing (Z)-Cyclodec-6-ene-1,5-dione more efficiently, which could lower production costs and improve accessibility for research applications.

The pharmaceutical industry has taken note of (Z)-Cyclodec-6-ene-1,5-dione’s potential as a building block for drug discovery. Several companies have included this compound in their libraries of screening candidates for new therapeutic agents. Its unique structural features make it an attractive starting point for designing molecules that target elusive disease mechanisms. As research continues to uncover new biological pathways and therapeutic opportunities, compounds like (Z)-Cyclodec-6-ene-1,5-dione are likely to play an increasingly important role in drug development.

Beyond pharmaceutical applications, (Z)-Cyclodec-6-ene-1,5-dione has shown promise in other areas as well. Its rigid structure and functionalizable sites make it suitable for developing advanced materials with specialized properties. For example, researchers have explored using derivatives of this compound to create polymers with enhanced durability or biodegradability. These materials could find applications in packaging, coatings, or even biomedical devices where performance is critical.

The synthesis of (Z)-Cyclodec-6-ene-1,5-dione itself is an area of active research due to its utility as an intermediate. Traditional methods involve multi-step processes that can be time-consuming and require specialized equipment. However, recent advances in synthetic chemistry have led to more efficient routes for producing this compound on an industrial scale. These improvements not only make (Z)-Cyclodec-6-enne-l ,5 -dione more accessible but also open up possibilities for scaling up production of its derivatives for commercial applications.

In conclusion, ( Z ) - Cycl ode c - 6 - e ne - 1 , 5 - d io ne ( C A S N o : 23 60867 -3 7 -2 ) remains o ne o f t he mo st i mportant c ompounds i n o rganic c hemistry an d pharma ceutical researc h . Its unique st ructure , versatility i n s ynt hesis , an d p otentia l bi ol ogical act ivit y make i t a v alu able too l f or deve loping n e w dr ugs an d ma terials . As researc h co ntinues t o e xplore it s p otentia l , i t is pr edic ted t hat t his c ompound will play an eve n gr eater r ole i n scie nce an d ind us try i n t he co ming year s . p >